Cas no 79864-10-1 (Dodecyl tridecyl benzene-1,2-dicarboxylate)
79864-10-1 structure
Product Name:Dodecyl tridecyl benzene-1,2-dicarboxylate
CAS No:79864-10-1
MF:C33H56O4
MW:516.795351028442
CID:2802491
PubChem ID:71401490
Update Time:2025-04-21
Dodecyl tridecyl benzene-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- 79864-10-1
- DTXSID30822530
- CZWBNUUKXREFFH-UHFFFAOYSA-N
- Dodecyl tridecyl benzene-1,2-dicarboxylate
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- Inchi: 1S/C33H56O4/c1-3-5-7-9-11-13-15-17-19-21-25-29-37-33(35)31-27-23-22-26-30(31)32(34)36-28-24-20-18-16-14-12-10-8-6-4-2/h22-23,26-27H,3-21,24-25,28-29H2,1-2H3
- InChI Key: CZWBNUUKXREFFH-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCCCCCCCCCCCC)=O)CCCCCCCCCCCCC
Computed Properties
- Exact Mass: 516.41786026Da
- Monoisotopic Mass: 516.41786026Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 37
- Rotatable Bond Count: 27
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.9
- Topological Polar Surface Area: 52.6Ų
Dodecyl tridecyl benzene-1,2-dicarboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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